2-chloro-4-fluoro-N-phenylbenzamide

• IUPAC Name: 2-chloro-4-fluoro-N-phenylbenzamide
• InChI: InChI=1S/C13H9ClFNO/c14-12-8-9(15)6-7-11(12)13(17)16-10-4-2-1-3-5-10/h1-8H,(H,16,17)
• InChI Key: WDCMZYHUBSYAOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H9ClFNO
• Molecular Weight: 249.67 g/mol

Description

2-chloro-4-fluoro-N-phenylbenzamide is a chemical compound that belongs to the family of benzamides. It has been studied extensively for its potential applications in scientific research. The compound is also known by its chemical name, CF3-C6H4-CONHC6H5-Cl.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-phenylbenzamide involves the inhibition of CK2. CK2 is a serine/threonine protein kinase that is involved in various cellular processes, including cell growth and differentiation. The inhibition of CK2 by 2-chloro-4-fluoro-N-phenylbenzamide has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
2-chloro-4-fluoro-N-phenylbenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells by activating caspases. Additionally, 2-chloro-4-fluoro-N-phenylbenzamide has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that is essential for tumor growth.

Advantages and Limitations for Lab Experiments

2-chloro-4-fluoro-N-phenylbenzamide has several advantages for lab experiments. It is a potent inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. Additionally, it has been shown to have anti-cancer effects, which makes it a potential therapeutic agent for cancer treatment. However, 2-chloro-4-fluoro-N-phenylbenzamide has some limitations for lab experiments. It is a toxic compound that requires careful handling, and its use should be limited to experienced researchers.

Future Directions

There are several future directions for the study of 2-chloro-4-fluoro-N-phenylbenzamide. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Preclinical studies have shown promising results, and further studies are needed to determine its efficacy and safety in humans. Another direction is to study its effects on other cellular processes that are regulated by CK2. CK2 is involved in various cellular processes, and the inhibition of CK2 by 2-chloro-4-fluoro-N-phenylbenzamide may have other therapeutic applications. Finally, the development of more potent and selective CK2 inhibitors based on the structure of 2-chloro-4-fluoro-N-phenylbenzamide is another future direction for research.

Synthesis Methods

The synthesis of 2-chloro-4-fluoro-N-phenylbenzamide involves the reaction of 2-chloro-4-fluoroaniline with benzoyl chloride in the presence of a base. The reaction takes place under reflux conditions, and the product is obtained after purification by recrystallization. The yield of the reaction is typically around 70%.

Scientific Research Applications

2-chloro-4-fluoro-N-phenylbenzamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and differentiation. The inhibition of CK2 by 2-chloro-4-fluoro-N-phenylbenzamide has been shown to have anti-cancer effects in preclinical studies.